Cas no 11113-81-8 (Praseodymium Oxide)

• Product Name: Praseodymium Oxide
• CAS No: 11113-81-8
• MF: O₃Pr₂
• MW: 329.813508033752
• CID: 93815
• PubChem ID: 165911
• Update Time: 2025-04-18

Praseodymium Oxide Chemical and Physical Properties

Names and Identifiers

• Praseodymium Oxide
• oxygen(2-),praseodymium(3+)
• PRASEODYMIUM OXIDE (PR6O11)
• Dipraseodymium trioxide
• EINECS 234-845-3
• Praseodymium oxide (Pr2O3)
• Praseodymia
• PraseodyMiuM Oxide(12037-29-5)
• Lead Sulfide (PbS) Sputtering Targets
• 11113-81-8
• Praseodymium(III) oxide
• PRASEODYMIUM(III) OXIDE 99.9per cent
• 12036-32-7
• Q420890
• MMKQUGHLEMYQSG-UHFFFAOYSA-N
• oxygen(2-);praseodymium(3+)
• DTXSID50884498

• Inchi： 1S/3O.2Pr/q3*-2;2*+3
• InChI Key： MMKQUGHLEMYQSG-UHFFFAOYSA-N
• SMILES： [Pr+3].[Pr+3].[O-2].[O-2].[O-2]

Computed Properties

• Exact Mass: 249.96000
• Monoisotopic Mass: 329.8
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 0
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3A^2

Experimental Properties

• Color/Form: Yellow green amorphous solid
• Density: 7.07
• Melting Point: 2300°C
• PSA: 179.93000
• LogP: -1.74640

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals